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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the generation and characterization

of a REPIN1 knockout mouse model. The protocols outlined below utilize the CRISPR-Cas9

system for efficient gene targeting and include detailed methodologies for validation and

preliminary phenotyping.

Introduction to REPIN1
Replication Initiator 1 (REPIN1) is a zinc finger DNA-binding protein that plays a significant role

in various metabolic processes.[1] It is understood to function as a replication initiator and

sequence-specific binding protein essential for chromosomal replication.[2] REPIN1 is highly

expressed in adipose tissue and the liver.[1][3]

Emerging research highlights its involvement in:

Lipid Metabolism: REPIN1 influences adipocyte size, lipid droplet formation, and the

expression of fatty acid transporters.[1][4]

Glucose Metabolism: It modulates the expression of glucose transporters GLUT1 and

GLUT4, thereby affecting glucose uptake.[1]
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Osteogenesis: REPIN1 is implicated in regulating iron metabolism and apoptosis in

osteoblasts.[1][5][6]

Cancer Progression: Altered REPIN1 expression has been associated with certain cancers,

including papillary thyroid cancer and gastric cancer.[1][5][7]

The generation of a REPIN1 knockout mouse model is a critical step to further elucidate its

physiological functions and its potential as a therapeutic target.

Generation of a REPIN1 Knockout Mouse Model
using CRISPR-Cas9
The CRISPR-Cas9 system offers a precise and efficient method for generating knockout

mouse models. This protocol describes the generation of a constitutive REPIN1 knockout

mouse.

Experimental Workflow
The overall workflow for generating the REPIN1 knockout mouse is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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